Cas no 1390654-03-1 (3-methyl-1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride)

• Product Name: 3-methyl-1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride
• CAS No: 1390654-03-1
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD22666510
• CID: 4596324
• PubChem ID: 75530968
• Update Time: 2025-06-10

3-methyl-1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride
• MFCD22666510
• 3-Methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride, AldrichCPR
• 3-METHYL-1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE HCL
• AT29510
• 3-Methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-onehydrochloride
• AKOS027426399
• BS-40218
• EN300-19060435
• Z3013892871
• 3-methyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one;hydrochloride
• 1390654-03-1
• 3-methyl-1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride

• MDL： MFCD22666510
• Inchi： 1S/C8H14N2O2.ClH/c1-10-6-8(12-7(10)11)3-2-4-9-5-8;/h9H,2-6H2,1H3;1H
• InChI Key： UOSBWNLCQDPKCF-UHFFFAOYSA-N
• SMILES： O1C2(CCCNC2)CN(C)C1=O.[H]Cl

Computed Properties

• Exact Mass: 206.0822054g/mol
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-methyl-1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride

3-Methyl-1-Oxa-3,7-Diazaspiro[4.5]Decan-2-One Hydrochloride: A Comprehensive Overview

The compound 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride (CAS No. 1390654-03-1) is a fascinating molecule with a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The presence of the oxa and diazaspiro groups in its structure introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Spirocyclic compounds have been extensively studied due to their potential in drug design and as building blocks for advanced materials. The spiro[4.5]decan core of this compound provides a rigid framework that can be further functionalized to explore its properties in different chemical and biological systems. The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications, where it can serve as an intermediate or an active ingredient in drug formulations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct the spirocyclic framework with high precision. These methods not only enhance the yield but also allow for the incorporation of diverse substituents, paving the way for further exploration of its chemical space.

The physical properties of this compound, such as its melting point, solubility, and stability under different conditions, have been thoroughly investigated. These studies reveal that the molecule exhibits excellent thermal stability and moderate solubility in organic solvents, making it suitable for use in both laboratory settings and industrial applications. Additionally, its spectral data, including NMR and IR spectra, have been documented to facilitate its identification and characterization.

In terms of biological activity, 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride has shown promise as a potential lead compound in drug discovery programs targeting various therapeutic areas. Preclinical studies suggest that it may exhibit modulatory effects on key cellular pathways involved in neurodegenerative diseases and inflammatory conditions. Further research is currently underway to evaluate its efficacy in animal models and to optimize its pharmacokinetic profile.

The application potential of this compound extends beyond pharmacology into materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in the development of advanced polymers and nanomaterials with tailored mechanical and electronic properties. Researchers are exploring its use as a monomer in polymerization reactions to create materials with enhanced durability and functionality.

In conclusion, 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride (CAS No. 1390654-03-1) is a versatile compound with a rich chemical structure that offers numerous opportunities for innovation across multiple disciplines. With ongoing advancements in synthetic chemistry and biological research, this molecule is poised to play a significant role in shaping future developments in science and technology.